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Compound of Interest

Compound Name: SJF-8240

Cat. No.: B12383187 Get Quote

For researchers, scientists, and drug development professionals utilizing the PROTAC

degrader SJF-8240, adherence to proper disposal protocols is paramount to ensure laboratory

safety and environmental protection. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, offering step-by-step guidance

for the responsible handling of this compound. As a precautionary measure, SJF-8240 and any

materials that have come into contact with it should be treated as hazardous chemical waste.

Summary of Key Safety and Handling Data
While a specific Safety Data Sheet (SDS) for SJF-8240 is not readily available, the following

table summarizes general handling and disposal information based on best practices for similar

PROTAC degraders and hazardous laboratory chemicals.
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Parameter Information Source

Chemical Name SJF-8240 N/A

CAS Number 2230821-68-6

Molecular Formula C58H65F2N7O11S

Molecular Weight 1106.25

Hazards

Assumed to be harmful if

swallowed and potentially toxic

to aquatic life with long-lasting

effects. Treat as hazardous

chemical waste.

[1]

Storage (Powder) Store at -20°C.

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Experimental Protocols: General Handling and
Disposal
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,

a lab coat, and chemical-resistant gloves, when handling SJF-8240 in any form (powder or in

solution).

Waste Collection:

Solid Waste: Collect unused or waste SJF-8240 powder in a clearly labeled, sealed

container designated for chemical waste.[1]

Liquid Waste: Collect solutions containing SJF-8240 in a separate, labeled, and sealed

waste container. Do not mix with other incompatible waste streams.[1]

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

chemical waste.[1]
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Spill Management: In the event of a spill, prevent further leakage or spreading.

For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,

vermiculite, sand, or earth).

For solid spills, carefully sweep or scoop the material to avoid dust generation.

Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash the area

thoroughly.

Final Disposal: All waste containing SJF-8240 must be disposed of through an approved

hazardous waste disposal facility.[2] Do not dispose of this chemical down the drain or in

general trash.[1] Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Disposal Workflow for SJF-8240
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Caption: Workflow for the proper disposal of SJF-8240 waste.
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Signaling Pathway Context: PROTAC-Mediated
Protein Degradation
SJF-8240 is a PROTAC (Proteolysis Targeting Chimera) degrader that targets the c-MET

protein. PROTACs are bifunctional molecules that induce the degradation of a target protein by

utilizing the cell's natural waste disposal system, the ubiquitin-proteasome system.[3]

The general mechanism involves the PROTAC molecule forming a ternary complex with the

target protein (c-MET) and an E3 ubiquitin ligase. This proximity induces the E3 ligase to tag

the target protein with ubiquitin molecules. The polyubiquitinated protein is then recognized and

degraded by the proteasome.
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Caption: Mechanism of SJF-8240 mediated c-MET protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12383187#sjf-8240-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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